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Compound of Interest

Compound Name: Anti-inflammatory agent 36

Cat. No.: B10854956 Get Quote

In-depth Technical Guide on Anti-inflammatory
Agent 36
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and mechanism of action of the novel anti-inflammatory agent designated as "Anti-
inflammatory agent 36," also identified in scientific literature as compound 5a28.

Core Compound Information
Anti-inflammatory agent 36 is a synthetic compound designed as a di-carbonyl analog of

curcumin. It has demonstrated potent anti-inflammatory properties in both in vitro and in vivo

models.

Chemical Structure:
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Caption: 2D Chemical Structure of Anti-inflammatory agent 36 (Compound 5a28).

Chemical Formula: C₂₅H₂₇NO₇[1]

Molecular Weight: 453.48 g/mol [1]

IUPAC Name: (E)-1-[(E)-3-(4-hydroxy-3-methoxyphenyl)acryloyl]-3-(3,4,5-

trimethoxybenzylidene)piperidin-2-one

SMILES: COc1cc(\C=C\C(=O)N2CCC\C(=C/c3cc(OC)c(OC)c(OC)c3)C2=O)ccc1O

Quantitative Biological Data
The anti-inflammatory activity of Anti-inflammatory agent 36 has been quantified in cellular

models of inflammation. The following table summarizes the key inhibitory concentrations.
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Assay Cell Line Inhibitor IC₅₀ (µM) Reference

TNF-α Inhibition RAW 264.7

Anti-

inflammatory

agent 36

3.69 [1]

IL-6 Inhibition RAW 264.7

Anti-

inflammatory

agent 36

3.68 [1]

Mechanism of Action: Inhibition of MAPK Signaling
Pathway
Anti-inflammatory agent 36 exerts its effects by modulating key signaling pathways involved

in the inflammatory response. Experimental evidence indicates that it significantly inhibits the

phosphorylation of p38 and ERK, two critical kinases in the mitogen-activated protein kinase

(MAPK) signaling cascade, in lipopolysaccharide (LPS)-stimulated macrophages.

Signaling Pathway Diagram
The following diagram illustrates the proposed mechanism of action of Anti-inflammatory
agent 36 in the context of LPS-induced inflammation in macrophages.
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In Vitro Evaluation In Vivo Evaluation

RAW 264.7 Cell Culture

Pre-treat with Agent 36
+ LPS Stimulation

Cytokine Measurement
(TNF-α, IL-6) by ELISA

MAPK Pathway Analysis
(p-p38, p-ERK) by Western Blot

LPS-induced Acute Lung Injury
Mouse Model

Administer Agent 36
+ LPS Challenge

Bronchoalveolar Lavage (BAL)
Fluid Analysis Lung Wet-to-Dry Ratio Lung Histopathology (H&E)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

